Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C16H22N2O2S2
• Molecular Weight: 338.5 g/mol
• IUPAC Name: ethyl 2-(cyclopropylcarbamothioylamino)-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H22N2O2S2/c1-3-20-15(19)13-12-9(2)5-4-6-11(12)22-14(13)18-16(21)17-10-7-8-10/h9-10H,3-8H2,1-2H3,(H2,17,18,21)
• InChI Key: CCDCIIDRIMHKSH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1C(CCC2)C)NC(=S)NC3CC3

Description

Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as AG-013736, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exerts its anti-cancer effects by inhibiting the activity of vascular endothelial growth factor receptor-2 (VEGFR-2), which is a key regulator of angiogenesis, the process by which new blood vessels are formed. By blocking VEGFR-2, Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate prevents the growth and proliferation of cancer cells, as well as the formation of new blood vessels that are necessary for tumor growth and metastasis.
Biochemical and Physiological Effects:
Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have a number of biochemical and physiological effects, including the inhibition of angiogenesis, the induction of apoptosis (programmed cell death), and the inhibition of tumor growth and metastasis. In addition, Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have a favorable safety profile, with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate for lab experiments is its specificity for VEGFR-2, which allows for the selective targeting of angiogenesis and tumor growth. However, one of the limitations of Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is its relatively short half-life, which may limit its efficacy in certain settings.

Future Directions

There are several future directions for the study of Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, including the development of more potent and selective inhibitors of VEGFR-2, the identification of biomarkers that can predict response to treatment, and the exploration of combination therapies that can enhance the anti-cancer effects of Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. In addition, the use of Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in other disease settings, such as ocular neovascularization and wound healing, is also an area of active research.

Synthesis Methods

The synthesis of Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a series of chemical reactions that lead to the formation of a benzothiophene ring, which is an important structural feature of the molecule. The synthesis method has been described in detail in several research papers, and it typically involves the use of various reagents and solvents to facilitate the formation of the desired product.

Scientific Research Applications

Ethyl 2-{[(cyclopropylamino)carbothioyl]amino}-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been tested in clinical trials for the treatment of various types of cancer, including renal cell carcinoma, non-small cell lung cancer, and breast cancer.